Cas no 832089-01-7 (1,5-Ethano-1H-3-benzazepine, 7-fluoro-2,3,4,5-tetrahydro-)
832089-01-7 structure
Product Name:1,5-Ethano-1H-3-benzazepine, 7-fluoro-2,3,4,5-tetrahydro-
CAS No:832089-01-7
MF:C12H14FN
MW:191.244666576385
CID:676708
PubChem ID:11735658
Update Time:2025-04-19
1,5-Ethano-1H-3-benzazepine, 7-fluoro-2,3,4,5-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Ethano-1H-3-benzazepine, 7-fluoro-2,3,4,5-tetrahydro-
- SCHEMBL5769969
- 832089-01-7
- DTXSID90471306
-
- Inchi: 1S/C12H14FN/c13-10-3-4-11-8-1-2-9(7-14-6-8)12(11)5-10/h3-5,8-9,14H,1-2,6-7H2
- InChI Key: LBGIDXPBCMOHOR-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)C1CNCC2CC1
Computed Properties
- Exact Mass: 191.111027613g/mol
- Monoisotopic Mass: 191.111027613g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 12Ų
1,5-Ethano-1H-3-benzazepine, 7-fluoro-2,3,4,5-tetrahydro- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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